Cas no 2411179-23-0 (rac-N-(2R,3S)-2-(pyridin-4-yl)oxan-3-ylprop-2-enamide)
rac-N-(2R,3S)-2-(pyridin-4-yl)oxan-3-ylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- 2411179-23-0
- Z3024768267
- rac-N-[(2R,3S)-2-(pyridin-4-yl)oxan-3-yl]prop-2-enamide
- EN300-26589778
- rac-N-(2R,3S)-2-(pyridin-4-yl)oxan-3-ylprop-2-enamide
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- Inchi: 1S/C13H16N2O2/c1-2-12(16)15-11-4-3-9-17-13(11)10-5-7-14-8-6-10/h2,5-8,11,13H,1,3-4,9H2,(H,15,16)/t11-,13+/m1/s1
- InChI Key: FMXLJKGDEXYQOB-YPMHNXCESA-N
- SMILES: O1CCC[C@H]([C@@H]1C1C=CN=CC=1)NC(C=C)=O
Computed Properties
- Exact Mass: 232.121177757g/mol
- Monoisotopic Mass: 232.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 51.2Ų
rac-N-(2R,3S)-2-(pyridin-4-yl)oxan-3-ylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26589778-1g |
rac-N-[(2R,3S)-2-(pyridin-4-yl)oxan-3-yl]prop-2-enamide |
2411179-23-0 | 1g |
$0.0 | 2023-09-13 | ||
| Enamine | EN300-26589778-1.0g |
rac-N-[(2R,3S)-2-(pyridin-4-yl)oxan-3-yl]prop-2-enamide |
2411179-23-0 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
rac-N-(2R,3S)-2-(pyridin-4-yl)oxan-3-ylprop-2-enamide Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on rac-N-(2R,3S)-2-(pyridin-4-yl)oxan-3-ylprop-2-enamide
Comprehensive Overview of rac-N-(2R,3S)-2-(pyridin-4-yl)oxan-3-ylprop-2-enamide (CAS No. 2411179-23-0)
The compound rac-N-(2R,3S)-2-(pyridin-4-yl)oxan-3-ylprop-2-enamide, identified by its CAS No. 2411179-23-0, is a chiral molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a pyridin-4-yl group and an oxan-3-yl moiety, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a modulator of biological targets, given its stereochemical complexity and functional group diversity.
In recent years, the demand for chiral compounds like rac-N-(2R,3S)-2-(pyridin-4-yl)oxan-3-ylprop-2-enamide has surged, driven by the growing emphasis on enantioselective synthesis and precision medicine. The compound's CAS No. 2411179-23-0 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its prop-2-enamide group, in particular, is a subject of interest due to its role in forming covalent bonds with biological targets, a mechanism exploited in several FDA-approved drugs.
The synthesis of rac-N-(2R,3S)-2-(pyridin-4-yl)oxan-3-ylprop-2-enamide involves multi-step organic reactions, often requiring advanced techniques such as asymmetric catalysis or chiral resolution. The pyridin-4-yl ring, a common pharmacophore, contributes to the compound's ability to interact with enzymes and receptors, making it a valuable scaffold for drug design. Additionally, the oxan-3-yl moiety enhances the molecule's solubility and metabolic stability, critical factors in pharmacokinetic optimization.
From an industrial perspective, rac-N-(2R,3S)-2-(pyridin-4-yl)oxan-3-ylprop-2-enamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. The CAS No. 2411179-23-0 is also linked to studies on biodegradable materials, highlighting its versatility beyond pharmaceuticals.
In the realm of artificial intelligence and computational chemistry, rac-N-(2R,3S)-2-(pyridin-4-yl)oxan-3-ylprop-2-enamide serves as a test case for predictive modeling. Machine learning algorithms are being trained to predict its physicochemical properties and biological activity, accelerating the drug discovery process. The compound's prop-2-enamide group is a focal point for these studies, as it exemplifies the challenges and opportunities in modeling reactive functional groups.
As the scientific community continues to explore the potential of rac-N-(2R,3S)-2-(pyridin-4-yl)oxan-3-ylprop-2-enamide, its CAS No. 2411179-23-0 remains a key identifier in global chemical databases. Whether in academia or industry, this compound exemplifies the intersection of innovation and practicality, offering insights into the future of molecular design and therapeutic development.
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